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Compound of Interest

Compound Name: Dibutyldodecylamine

Cat. No.: B15483256

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the safety data and handling
precautions for Dibutyldodecylamine. The information is compiled from various safety data
sheets and toxicological databases for Dibutyldodecylamine and structurally similar long-
chain amines. Due to the limited availability of data for this specific compound, information from
related chemicals is used to provide a thorough safety profile. All quantitative data is presented
in structured tables, and detailed experimental protocols for key safety assessments are
outlined.

Quantitative Safety and Physical Data

The following tables summarize the key quantitative data for Dibutyldodecylamine and related
compounds. This information is crucial for a proper risk assessment in a laboratory or
manufacturing setting.

Table 1: Physical and Chemical Properties
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Property Value Source
Molecular Formula C20H43N -
Molecular Weight 297.57 g/mol -
Appearance Colorless to yellow liquid [1]
Odor Amine-like [2]
Melting Point 14 -16 °C/57.2 - 60.8 °F [1]
Boiling Point 220 -228°C /428 - 442.4 °F ]

@ 0.03mmHg
Flash Point 190 °C /374 °F [1]
Density 0.806 g/mL at 25 °C [3114]

Vapor Pressure

No data available

Solubility in Water

Insoluble

[5][6]

logP (Octanol/Water Partition

Coefficient)

No specific data available, but
expected to be high due to the
long alkyl chains. For

Dibutylamine, log Pow is 2.1.

[7]

Table 2: Toxicological Data

No specific LD50 or LC50 data for Dibutyldodecylamine was found. The following data is for

related amines and should be used as an estimate of potential toxicity.
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Test Species Route Value Source

LD50

] ) Rat Oral 360 mg/kg [8]
(Dibutylamine)

May be fatal or

cause serious

LD50 _ _
] Rat Ingestion damage if less 9]
(Dodecylamine) )
than 150g is
ingested.

Hazard Identification and Precautionary Measures

Dibutyldodecylamine is classified as a hazardous chemical. The primary hazards are:

Skin Corrosion/Irritation: Causes severe skin burns and irritation.[7][10]

Serious Eye Damage/Irritation: Causes serious eye damage.[7][10]

Acute Toxicity: May be harmful if swallowed or in contact with skin.[10]

Aquatic Toxicity: Very toxic to aquatic life with long-lasting effects.[3]
Precautionary Statements:

e Prevention: Wear protective gloves, protective clothing, eye protection, and face protection.
[7][10] Wash skin thoroughly after handling.[7] Avoid release to the environment.[3]

» Response:

o If on skin (or hair): Take off immediately all contaminated clothing. Rinse skin with
water/shower.[11]

o If in eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if
present and easy to do. Continue rinsing.[1][11]

o If swallowed: Rinse mouth. Do NOT induce vomiting.[11]
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o Immediately call a POISON CENTER or doctor/physician.[10]

o Storage: Store locked up in a well-ventilated place. Keep container tightly closed.[1][11]
» Disposal: Dispose of contents/container to an approved waste disposal plant.[1]

Experimental Protocols for Safety Assessment

The following are summaries of the OECD guidelines for key toxicological endpoints relevant to
Dibutyldodecylamine.

OECD Guideline 404: Acute Dermal Irritation/Corrosion

This test guideline describes a procedure for the assessment of the potential of a substance to
cause skin irritation or corrosion.

Methodology:

Animal Model: A single healthy young adult albino rabbit is typically used.

o Test Substance Application: 0.5 mL of the liquid test substance is applied to a small area
(approximately 6 cm?2) of shaved skin on the back of the rabbit. The site is then covered with
a gauze patch and a semi-occlusive dressing.

o Exposure Duration: The exposure period is typically 4 hours.

o Observation: After the exposure period, the dressing is removed, and the skin is observed for
signs of erythema (redness) and edema (swelling) at 1, 24, 48, and 72 hours after patch
removal.

e Scoring: The severity of the skin reactions is scored on a scale of 0 to 4.

o Classification: Based on the scores, the substance is classified as corrosive, irritant, or non-
irritant.

OECD Guideline 405: Acute Eye Irritation/Corrosion

This test guideline describes a procedure for the assessment of the potential of a substance to
cause eye irritation or corrosion.
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Methodology:

Animal Model: A single healthy young adult albino rabbit is typically used.

o Test Substance Application: 0.1 mL of the liquid test substance is instilled into the
conjunctival sac of one eye of the rabbit. The other eye serves as a control.

o Observation: The eyes are examined for signs of corneal opacity, iris lesions, and
conjunctival redness and swelling at 1, 24, 48, and 72 hours after instillation.

e Scoring: The severity of the eye reactions is scored using a standardized system.

» Classification: Based on the scores and the reversibility of the effects, the substance is
classified as causing serious eye damage, eye irritation, or not irritating to the eyes.

Visualized Workflows

The following diagrams illustrate key workflows for the safe handling of Dibutyldodecylamine
and emergency response procedures.
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(Gloves, Goggles, Lab Coat)

Collect Waste in a Labeled, Sealed Container
Dispose of Waste via Approved Chemical Waste Program
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

e 1. fishersci.com [fishersci.com]

e 2. Dibutylamine | C8BH19N | CID 8148 - PubChem [pubchem.ncbi.nlm.nih.gov]

¢ 3. sigmaaldrich.com [sigmaaldrich.com]

e 4. Dodecylamine = 99 124-22-1 [sigmaaldrich.com]

e 5. Dodecylamine | C12H27N | CID 13583 - PubChem [pubchem.ncbi.nlm.nih.gov]
¢ 6. alfa-chemistry.com [alfa-chemistry.com]

e 7. sigmaaldrich.com [sigmaaldrich.com]

« 8. Dibutylamine - Wikipedia [en.wikipedia.org]

¢ 9. datasheets.scbt.com [datasheets.scbt.com]

e 10. spectrumchemical.com [spectrumchemical.com]
e 11. fishersci.com [fishersci.com]

¢ To cite this document: BenchChem. [In-Depth Technical Guide on the Safe Handling of
Dibutyldodecylamine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15483256#dibutyldodecylamine-safety-data-sheet-
and-handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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